Cas no 1805526-63-9 (2-(Bromomethyl)-1-chloro-3,5-difluorobenzene)

• Product Name: 2-(Bromomethyl)-1-chloro-3,5-difluorobenzene
• CAS No: 1805526-63-9
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• CID: 4706919
• PubChem ID: 119008555
• Update Time: 2025-06-08

2-(Bromomethyl)-1-chloro-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-1-chloro-3,5-difluorobenzene
• G72215
• 1805526-63-9

• Inchi： 1S/C7H4BrClF2/c8-3-5-6(9)1-4(10)2-7(5)11/h1-2H,3H2
• InChI Key： AIDAJCBORQPUQX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CC=1Cl)F)F

Computed Properties

• Exact Mass: 239.91530g/mol
• Monoisotopic Mass: 239.91530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Additional information on 2-(Bromomethyl)-1-chloro-3,5-difluorobenzene

Comprehensive Analysis of 2-(Bromomethyl)-1-chloro-3,5-difluorobenzene (CAS No. 1805526-63-9)

2-(Bromomethyl)-1-chloro-3,5-difluorobenzene (CAS No. 1805526-63-9) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromomethyl, chloro, and difluoro substituents, enables versatile reactivity in cross-coupling reactions and nucleophilic substitutions. This compound has garnered significant attention due to its role in developing small-molecule drugs and functionalized polymers, aligning with the growing demand for precision chemistry in life sciences.

In recent years, the surge in green chemistry initiatives has driven research into optimizing the synthesis of 2-(Bromomethyl)-1-chloro-3,5-difluorobenzene. Researchers are exploring catalytic methods to reduce waste and improve atom economy, addressing environmental concerns while maintaining high yields. The compound’s stability under mild conditions makes it a candidate for flow chemistry applications, a trending topic in industrial process optimization. Additionally, its compatibility with microwave-assisted synthesis highlights its relevance in accelerating reaction times—a key focus for modern laboratories.

The pharmacological potential of 1805526-63-9 is another area of exploration. Its structural motifs are frequently incorporated into kinase inhibitors and GPCR modulators, which dominate current drug discovery pipelines. Questions like *"How does fluorination impact bioactivity?"* or *"What are the synthetic routes for bromomethyl-substituted aromatics?"* reflect common queries in academic forums, underscoring the compound’s interdisciplinary importance. Analytical techniques such as HPLC-MS and NMR are critical for characterizing its purity, a recurring theme in quality control discussions.

From a commercial perspective, 2-(Bromomethyl)-1-chloro-3,5-difluorobenzene is supplied under stringent storage conditions to preserve its reactivity. Suppliers emphasize cold chain logistics and moisture-sensitive packaging, topics increasingly relevant to global supply chain resilience. The compound’s applications in OLED materials and liquid crystals also tie into the booming electronics sector, where halogenated benzenes serve as key precursors for emissive layers.

Regulatory compliance remains a priority for users of CAS 1805526-63-9. While not classified as hazardous under standard protocols, proper handling guidelines—such as using inert atmosphere gloveboxes—are recommended to prevent degradation. This aligns with industry-wide shifts toward ESG (Environmental, Social, and Governance) practices, a hot topic in corporate sustainability reports.

In summary, 2-(Bromomethyl)-1-chloro-3,5-difluorobenzene exemplifies the intersection of synthetic utility and industrial relevance. Its adaptability across drug development, material science, and catalysis ensures sustained interest, while advancements in green synthesis and process intensification continue to redefine its applications. As research evolves, this compound will likely remain a cornerstone in innovative chemical solutions.